Cas no 1260670-06-1 (3-chloro-7,8-dihydro-6H-1,6-naphthyridin-5-one)

• Product Name: 3-chloro-7,8-dihydro-6H-1,6-naphthyridin-5-one
• CAS No: 1260670-06-1
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 5292134
• Update Time: 2025-05-25

3-chloro-7,8-dihydro-6H-1,6-naphthyridin-5-one Chemical and Physical Properties

Names and Identifiers

• AB73811
• 3-CHLORO-7,8-DIHYDRO-1,6-NAPHTHYRIDIN-5(6H)-ONE
• 3-chloro-5,6,7,8-tetrahydro-1,6-naphthyridin-5-one
• 1,6-Naphthyridin-5(6H)-one, 3-chloro-7,8-dihydro-
• 3-chloro-7,8-dihydro-6H-1,6-naphthyridin-5-one

• Inchi： 1S/C8H7ClN2O/c9-5-3-6-7(11-4-5)1-2-10-8(6)12/h3-4H,1-2H2,(H,10,12)
• InChI Key： KNRFQOXFHZRRRG-UHFFFAOYSA-N
• SMILES： ClC1C=NC2=C(C=1)C(NCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 198
• XLogP3: 0.8
• Topological Polar Surface Area: 42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 3-chloro-7,8-dihydro-6H-1,6-naphthyridin-5-one

Introduction to 3-chloro-7,8-dihydro-6H-1,6-naphthyridin-5-one (CAS No. 1260670-06-1)

3-chloro-7,8-dihydro-6H-1,6-naphthyridin-5-one, identified by its Chemical Abstracts Service number CAS No. 1260670-06-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a chlorine substituent at the 3-position and the dihydro functionality at the 7,8-position imparts unique electronic and steric properties, making it a versatile scaffold for drug discovery.

The molecular structure of 3-chloro-7,8-dihydro-6H-1,6-naphthyridin-5-one consists of a fused bicyclic system containing nitrogen atoms, which is a hallmark of many bioactive molecules. The chlorine atom at the 3-position serves as a key pharmacophore, influencing both the reactivity and binding affinity of the compound to biological targets. This feature has been exploited in various synthetic strategies to develop derivatives with enhanced pharmacological properties.

In recent years, 3-chloro-7,8-dihydro-6H-1,6-naphthyridin-5-one has been studied for its potential in modulating various biological pathways. One of the most promising areas of research has been its role in inhibiting kinases, which are enzymes involved in cell signaling pathways and are often dysregulated in diseases such as cancer. Preclinical studies have demonstrated that derivatives of this compound can interact with kinases by binding to their active sites, thereby inhibiting their activity. This has led to the development of several kinase inhibitors that are currently being evaluated in clinical trials.

Another area where 3-chloro-7,8-dihydro-6H-1,6-naphthyridin-5-one has shown promise is in the treatment of infectious diseases. The naphthyridine scaffold is known to exhibit antimicrobial properties, and modifications to this core structure have led to compounds with activity against bacteria, viruses, and fungi. Researchers have leveraged the chlorine substituent to enhance the binding affinity of these compounds to microbial targets, resulting in more effective treatments against resistant strains.

The synthesis of 3-chloro-7,8-dihydro-6H-1,6-naphthyridin-5-one involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the chlorine atom at the 3-position is typically achieved through chlorination reactions, which can be performed using various chlorinating agents such as phosphorus oxychloride or sulfuryl chloride. The dihydro functionality at the 7,8-position is often introduced through hydrogenation reactions, which can be carried out using catalysts such as palladium on carbon or platinum oxide.

The pharmaceutical industry has been particularly interested in 3-chloro-7,8-dihydro-6H-1,6-naphthyridin-5-one due to its potential as a lead compound for drug development. By modifying different parts of its structure, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. For instance, replacing the chlorine atom with other substituents such as fluorine or bromine can alter the metabolic stability and binding affinity of the compound. Similarly, introducing additional functional groups can enhance its solubility and bioavailability.

Recent advances in computational chemistry have also contributed to the study of 3-chloro-7,8-dihydro-6H-1,6-naphthyridin-5-one by enabling researchers to predict its biological activity and optimize its structure before conducting expensive experimental trials. Molecular modeling techniques such as docking studies and quantum mechanical calculations have been used to understand how this compound interacts with biological targets at the atomic level. These insights have guided the design of new derivatives with improved therapeutic profiles.

The safety profile of 3-chloro-7,8-dihydro-6H-1,6-naphthyridin-5-one has been evaluated through preclinical studies conducted in cell cultures and animal models. These studies have shown that the compound is generally well-tolerated at therapeutic doses but may exhibit some side effects at higher concentrations. Common adverse effects include gastrointestinal disturbances and mild liver enzyme elevations. However， these effects are often reversible upon discontinuation of treatment or dose adjustment.

The future prospects for 3-chloro-7，8-dihydro - 6H - 1， 6 - naphthyridin - 5 - one (CAS No .1260670 - 06 - 1) are promising， with ongoing research aimed at expanding its therapeutic applications . One area of focus is its potential use in neurodegenerative diseases ， where kinases play a critical role in disease progression . Additionally ， researchers are exploring its efficacy against other diseases such as autoimmune disorders ， where modulation of inflammatory pathways could provide therapeutic benefits .

The development of novel synthetic methodologies for 3-chloro - 7，8 - dihydro - 6H - 1， 6 - naphthyridin - 5 - one is also an active area of research . Advances in green chemistry have led to more sustainable synthetic routes that minimize waste and reduce environmental impact . These methods not only improve efficiency but also align with global efforts to promote sustainable pharmaceutical manufacturing practices .

In conclusion ， 3-chloro - 7，8 - dihydro - 6H - 1， 6 - naphthyridin - 5 - one (CAS No .1260670 - 06 - 1) is a versatile heterocyclic compound with significant potential in pharmaceutical applications . Its unique structural features make it an attractive scaffold for drug discovery ， while ongoing research continues to uncover new therapeutic possibilities . As our understanding of biological pathways advances ， compounds like this will play an increasingly important role in developing innovative treatments for a wide range of diseases .